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Compound of Interest

Compound Name: 2'-Fluorobiphenyl-3-carboxylic acid

Cat. No.: B022265

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves to consolidate the currently available information on 2'-
Fluorobiphenyl-3-carboxylic acid, with a primary focus on its structural and chemical
properties. Despite extensive searches, a complete, publicly available crystal structure
determination for this compound could not be located. This document therefore summarizes
the known chemical data and outlines general methodologies relevant to its synthesis and
crystallization, providing a foundational resource for researchers working with this molecule.

Chemical and Physical Properties

2'-Fluorobiphenyl-3-carboxylic acid is a fluorinated derivative of biphenyl carboxylic acid. Its
fundamental properties are summarized in the table below.

Property Value
Chemical Formula C13HoFO2
Molecular Weight 216.21 g/mol
CAS Number 103978-23-0
Physical Form Solid[1]

Synthesis and Crystallization
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While a specific, detailed experimental protocol for the synthesis and crystallization of 2'-
Fluorobiphenyl-3-carboxylic acid leading to single crystals for X-ray diffraction is not readily
available in the reviewed literature, general synthetic routes for biphenyl carboxylic acids can

be adapted.

Synthesis Workflow

A common and effective method for the synthesis of biphenyl derivatives is the Suzuki-Miyaura
cross-coupling reaction. This approach would typically involve the coupling of a boronic acid
with an aryl halide in the presence of a palladium catalyst and a base. The logical workflow for
the synthesis of 2'-Fluorobiphenyl-3-carboxylic acid is depicted in the following diagram.

Reactants Reaction Conditions

3-Bromo- or 3-lodobenzoic Acid Base (e.g., KzCO3, NazC03) ‘ Solvent (e.g., Toluene, Dioxane/Water)

acterization (NMR, MS, IR)
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Caption: Synthetic workflow for 2'-Fluorobiphenyl-3-carboxylic acid via Suzuki-Miyaura

coupling.
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Crystallization Considerations

The crystallization of carboxylic acids is influenced by several factors, including solvent choice,
temperature, and saturation levels. For a molecule like 2'-Fluorobiphenyl-3-carboxylic acid,
a systematic approach to crystallization would be necessary to obtain single crystals suitable

for X-ray diffraction.
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Caption: General experimental workflow for the crystallization of 2'-Fluorobiphenyl-3-
carboxylic acid.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the public domain regarding the biological
activity or associated signaling pathways of 2'-Fluorobiphenyl-3-carboxylic acid. Further
research would be required to elucidate any potential pharmacological effects.

Conclusion

While a definitive crystal structure for 2'-Fluorobiphenyl-3-carboxylic acid remains to be
publicly reported, this guide provides a summary of its known chemical properties and outlines
standard methodologies for its synthesis and crystallization. The provided workflows offer a
starting point for researchers aiming to produce and characterize this compound. The absence
of crystallographic and biological data highlights an opportunity for further investigation to fully
characterize this molecule and explore its potential applications in medicinal chemistry and
materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b022265?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

